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Compound of Interest

3'-Methylbiphenyl-3-carboxylic
Compound Name: d
aci

Cat. No.: B118000

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This document provides a detailed, step-by-step guide for the safe disposal of 3'-
Methylbiphenyl-3-carboxylic acid (CAS No. 158619-46-6), ensuring compliance with safety
protocols and regulatory standards.

Disclaimer: No specific Safety Data Sheet (SDS) for 3'-Methylbiphenyl-3-carboxylic acid with
detailed disposal procedures was readily available. The following guidance is based on the
safety data sheets of structurally similar compounds, including 3-Biphenylcarboxylic acid and 3-
Methylbiphenyl. It is imperative to consult with your institution's Environmental Health and
Safety (EHS) department for specific disposal protocols.

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, it is crucial to handle 3'-Methylbiphenyl-3-
carboxylic acid with appropriate personal protective equipment (PPE). Based on data for
analogous compounds, this substance should be treated as a potential irritant.

o Eye Protection: Wear chemical safety goggles.
e Hand Protection: Use chemical-resistant gloves.

» Skin Protection: A lab coat is mandatory.
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» Respiratory Protection: Handle in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of dust.

In the event of a spill, carefully sweep up the solid material, avoiding dust generation, and
place it in a designated, sealed container for chemical waste.

Hazard Profile

While specific hazard information for 3'-Methylbiphenyl-3-carboxylic acid is limited, related
biphenyl and carboxylic acid compounds exhibit the following hazards:

o Skin Irritation[1][2]

e Serious Eye Irritation[1][2]

o May Cause Respiratory Irritation[1]

o Harmful if Swallowed[2][3]

o Potential for Environmental Toxicity: Biphenyl compounds can be toxic to aquatic life.[1]

Step-by-Step Disposal Protocol

The disposal of 3'-Methylbiphenyl-3-carboxylic acid must be conducted as chemical waste.
Under no circumstances should it be disposed of down the drain or in regular trash.

o Waste Segregation: Collect all waste containing 3'-Methylbiphenyl-3-carboxylic acid,
including contaminated consumables (e.g., weigh boats, gloves, wipes), separately from
other waste streams.

» Containerization: Place the waste in a clearly labeled, sealed, and chemically compatible
container.

e Labeling: The waste container must be labeled with the full chemical name, "3'-
Methylbiphenyl-3-carboxylic acid,” and any associated hazard symbols (e.g., "Irritant").

o Storage: Store the sealed waste container in a designated hazardous waste accumulation
area that is cool, dry, and well-ventilated.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b118000?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/en/sds/aldrich/w312908?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC371770050&productDescription=3-BIPHENYLCARBOXYLIC+ACI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/en/sds/aldrich/w312908?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC371770050&productDescription=3-BIPHENYLCARBOXYLIC+ACI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/en/sds/aldrich/w312908?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC371770050&productDescription=3-BIPHENYLCARBOXYLIC+ACI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/348015
https://www.sigmaaldrich.com/JP/en/sds/aldrich/w312908?userType=undefined
https://www.benchchem.com/product/b118000?utm_src=pdf-body
https://www.benchchem.com/product/b118000?utm_src=pdf-body
https://www.benchchem.com/product/b118000?utm_src=pdf-body
https://www.benchchem.com/product/b118000?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Professional Disposal: Arrange for the collection and disposal of the chemical waste through
your institution's EHS department or a licensed hazardous waste disposal contractor.[1][2][3]
High-temperature incineration is a common and effective method for the disposal of solid
organic compounds.

Quantitative Data Summary

Property Value Source
CAS Number 158619-46-6 [41[5][6][71[8]
Molecular Formula C14H1202 [4115]
Molecular Weight 212.24 g/mol [4][5]

Experimental Protocols

Detailed experimental protocols for the use of 3'-Methylbiphenyl-3-carboxylic acid were not
the focus of this disposal guide. However, any experimental procedure generating waste
containing this compound must incorporate the disposal steps outlined above.

Disposal Workflow
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Disposal Workflow for 3'-Methylbiphenyl-3-carboxylic Acid

Waste Generation
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'
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'
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'
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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